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Compound of Interest

Compound Name: Ono-1301

Cat. No.: B1238302

Get Quote

Executive Summary & Compound Profile
Ono-1301 is a synthetic, non-prostanoid prostacyclin (PGI2) mimetic. Unlike natural PGI2,

which contains a chemically unstable five-membered ring and an allylic alcohol susceptible to

rapid hydrolysis and enzymatic degradation, Ono-1301 is structurally engineered for enhanced

stability. However, "enhanced stability" does not mean "indestructible."

This guide addresses the specific physicochemical vulnerabilities of Ono-1301, particularly its

sensitivity to oxidation and the critical requirement for sustained delivery systems (PLGA) to

achieve biological efficacy in chronic models.
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Feature Technical Detail

Chemical Class
Non-prostanoid IP receptor agonist &

Thromboxane synthase inhibitor

Primary Instability
Oxidation (hepatic/metabolic); Hydrolysis (slow,

but possible in acidic pH)

In Vivo Half-life ~5.6 hours (plasma, subcutaneous bolus)

Key Requirement
Requires sustained release (PLGA) for chronic

efficacy

Storage & Handling Recommendations
Q: How should I store the lyophilized powder upon
arrival?
A: Immediate proper storage is critical to prevent hydrolysis and oxidation.

Temperature: Store at -20°C or below.

Atmosphere: The vial must be desiccated. Moisture is the catalyst for hydrolytic degradation

of the ester linkages.

Light: Protect from light. The pyridine moiety and oxime ether linkage can be photosensitive

over long durations.

Q: What is the best solvent for stock solution
preparation?
A: Do not use aqueous buffers (PBS, saline) for stock solutions. Ono-1301 is hydrophobic.

Recommended Solvent:DMSO (Dimethyl sulfoxide) or Ethanol (100%).

Concentration: Typically soluble up to 10-20 mg/mL in DMSO.

Storage of Stock: Aliquot immediately into single-use vials. Store at -80°C. Avoid repeated

freeze-thaw cycles, which introduce moisture condensation.
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Q: Can I store the diluted aqueous solution?
A:No. Once diluted into aqueous buffers (e.g., for cell culture), the compound should be used

immediately (within 4 hours).

Risk: Precipitation (crashing out) and gradual hydrolysis.

Protocol: Dilute the DMSO stock 1:1000 into the media just before application to keep DMSO

concentration <0.1%.

In Vivo Optimization: The PLGA Imperative
CRITICAL WARNING: Many researchers fail to observe therapeutic effects in fibrosis or

cardiac remodeling models because they use bolus injections.

Q: I injected Ono-1301 subcutaneously (SQ), but saw no
reduction in fibrosis. Why?
A: The plasma half-life of Ono-1301 is approximately 5.6 hours.[1] For chronic conditions

(pulmonary fibrosis, cardiac remodeling, diabetic nephropathy), a transient spike in cAMP is

insufficient. You must maintain therapeutic levels for weeks.

Solution: You must use a Slow-Release (SR) formulation, typically encapsulating Ono-1301 in

PLGA (poly(lactide-co-glycolide)) microspheres.

Q: How do I stabilize Ono-1301 within PLGA
microspheres?
A: During the PLGA encapsulation process (solvent evaporation method), Ono-1301 is

exposed to heat and organic solvents, which can induce degradation.

Expert Tip: Add Butylated Hydroxytoluene (BHT) at 10% (w/w) relative to the drug load.

Mechanism: BHT acts as a radical scavenger, preventing the oxidation of Ono-1301 during

the 28-day release period. Studies show BHT-loaded microspheres have significantly higher

AUC (Area Under the Curve) and biological efficacy.[2]
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Mechanism of Action & Signaling Pathway
Ono-1301 possesses a dual mechanism that distinguishes it from standard vasodilators. It acts

as an IP Receptor Agonist (promoting cAMP) and a Thromboxane Synthase Inhibitor (reducing

TXA2).
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Figure 1: Ono-1301 Dual Signaling Pathway
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Figure 1: Ono-1301 activates the IP receptor to elevate cAMP while simultaneously blocking

Thromboxane A2 production, resulting in a synergistic anti-fibrotic and pro-angiogenic effect.

Troubleshooting Guide
Symptom Probable Cause Corrective Action

Precipitate in cell culture media
Stock concentration too high or

rapid addition.

Dilute DMSO stock 1:1000.

Add dropwise while swirling

media. Ensure final DMSO <

0.1%.

Low efficacy in vivo (Chronic)
Rapid clearance (Half-life

~5.6h).

Switch to PLGA microsphere

formulation (SR-Ono-1301).

Bolus injection is ineffective for

fibrosis.

Degradation in PLGA MS
Oxidation during

storage/release.

Co-encapsulate with 10% BHT

(Butylated Hydroxytoluene) as

an antioxidant.[2]

Variable results between

batches

Moisture contamination in

powder.

Store desiccated at -20°C.

Warm vial to Room Temp

before opening to prevent

condensation.

Experimental Workflow: PLGA Microsphere
Preparation
For researchers attempting to replicate the sustained-release data found in literature (e.g.,

Sakai et al.), the following workflow is standard.
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Figure 2: PLGA Microsphere Preparation (O/W Emulsion)
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Figure 2: Standard Oil-in-Water (O/W) solvent evaporation method for creating Ono-1301
loaded microspheres. Note the inclusion of BHT in the oil phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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